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Compound of Interest

Compound Name:
4-Methoxybenzenesulfonyl

chloride

Cat. No.: B1212957 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth guide on the safety, handling, and emergency procedures

for 4-Methoxybenzenesulfonyl chloride (CAS No. 98-68-0). The information is compiled from

various safety data sheets to ensure a comprehensive overview for laboratory and research

professionals.

Compound Identification
4-Methoxybenzenesulfonyl chloride, also known as p-anisolesulfonyl chloride, is a versatile

sulfonating agent used in organic synthesis.[1][2] It is primarily utilized for the preparation of

sulfonamides and as a protecting group for various nitrogen functions.[1]

Table 1: Compound Identification
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Identifier Value Source(s)

Chemical Name
4-Methoxybenzenesulfonyl
chloride

[3][4]

Synonyms

4-Methoxybenzene-1-sulfonyl

chloride, p-Anisolesulfonyl

Chloride

[5]

CAS Number 98-68-0 [3][5][6]

EC Number 202-692-1 [5][6]

Molecular Formula C₇H₇ClO₃S [3][4][5]

Molecular Weight 206.65 g/mol [3][4][5]

| InChI Key | DTJVECUKADWGMO-UHFFFAOYSA-N |[6] |

Physical and Chemical Properties
4-Methoxybenzenesulfonyl chloride is a white to beige crystalline solid at room temperature.

[1][2][5] It is sensitive to moisture and reacts with water.[5][7][8][9]

Table 2: Physical and Chemical Properties

Property Value Source(s)

Appearance
White to beige crystalline
solid

[1][2][5]

Odor Odorless [8]

Melting Point 39-42 °C (lit.) [1][3][5][6]

Boiling Point 173 °C @ 14-19 hPa (lit.) [1][3][5][6]

Flash Point 112 °C (233.6 °F) - closed cup [5][6]

| Solubility | Soluble in polar solvents; limited solubility in non-polar solvents.[2] Reacts with

water.[5][7][8][9] | |
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Hazard Identification and Classification
This compound is classified as corrosive and causes severe skin burns and eye damage.[4]

[10] It is crucial to understand its hazards before handling.

Table 3: GHS Hazard Classification

Category Information Source(s)

Pictogram GHS05 (Corrosion) [6]

Signal Word Danger [4][5][6][8][10]

Hazard Statements

H314: Causes severe skin

burns and eye damage.[4][5]

[6][8] H290: May be corrosive

to metals.[10][11]

Precautionary Statements

P260, P280,

P301+P330+P331,

P303+P361+P353,

P304+P340,

P305+P351+P338, P310,

P405, P501

[4][5][6][7][8][10][11]

| Storage Class Code | 8A - Combustible corrosive hazardous materials |[6] |

Safe Handling and Storage Protocols
Proper handling and storage procedures are mandatory to minimize risk. This involves using

appropriate personal protective equipment (PPE), working in a well-ventilated area, and

adhering to storage guidelines.

Personal Protective Equipment (PPE)
A full suite of PPE is required when handling 4-Methoxybenzenesulfonyl chloride.[5][7][10]
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Required Personal Protective Equipment (PPE)

Engineering Controls
(Fume Hood, Adequate Ventilation)

Eye/Face Protection
(Chemical Safety Goggles AND Face Shield)

Skin Protection
(Chemical-Resistant Gloves, Full Protective Suit)

Respiratory Protection
(NIOSH/MSHA approved respirator)

Handling 4-Methoxybenzenesulfonyl
Chloride

Click to download full resolution via product page

Caption: Required PPE workflow for handling 4-Methoxybenzenesulfonyl chloride.

Handling Procedures
Avoid all personal contact, including inhalation of dust.[7][11][12]

Work in a well-ventilated area, preferably within a chemical fume hood.[5][7][11][12]

Avoid formation of dust and aerosols.[5]

Do not eat, drink, or smoke in the work area.[11][12]

Wash hands and any exposed skin thoroughly after handling.[7][8][10]

Keep containers tightly sealed when not in use.[5][7][11][12]

Contact with water liberates toxic gas and should be avoided.[7][8]

Storage Conditions
Proper storage is critical to maintain the stability of the compound and prevent hazardous

reactions.

Table 4: Storage and Incompatibility

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.benchchem.com/product/b1212957?utm_src=pdf-body-img
https://www.benchchem.com/product/b1212957?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC125730250&productDescription=4-METHOXYBENZENESULFONYL+25GR&vendorId=VN00032119&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/OR25768_msds.pdf
https://datasheets.scbt.com/sc-252172.pdf
https://www.chemicalbook.com/msds/4-methoxybenzenesulfonyl-chloride.htm
https://www.fishersci.com/store/msds?partNumber=AC125730250&productDescription=4-METHOXYBENZENESULFONYL+25GR&vendorId=VN00032119&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/OR25768_msds.pdf
https://datasheets.scbt.com/sc-252172.pdf
https://www.chemicalbook.com/msds/4-methoxybenzenesulfonyl-chloride.htm
https://store.apolloscientific.co.uk/storage/msds/OR25768_msds.pdf
https://datasheets.scbt.com/sc-252172.pdf
https://www.fishersci.com/store/msds?partNumber=AC125730250&productDescription=4-METHOXYBENZENESULFONYL+25GR&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA13788&PLANT=d__ALF
https://www.tcichemicals.com/KR/ko/sds/M0802_JP_EN.pdf
https://www.chemicalbook.com/msds/4-methoxybenzenesulfonyl-chloride.htm
https://www.fishersci.com/store/msds?partNumber=AC125730250&productDescription=4-METHOXYBENZENESULFONYL+25GR&vendorId=VN00032119&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/OR25768_msds.pdf
https://datasheets.scbt.com/sc-252172.pdf
https://www.fishersci.com/store/msds?partNumber=AC125730250&productDescription=4-METHOXYBENZENESULFONYL+25GR&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA13788&PLANT=d__ALF
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1212957?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Recommendation Source(s)

Storage Temperature 2-8 °C (Refrigerated) [5][6][7][10]

Storage Conditions

Store in a cool, dry, well-

ventilated place in a tightly

closed container.[5][7] Store

locked up in a corrosives area.

[5][7][8][10]

Conditions to Avoid
Moisture, heat, flames, and

sources of ignition.[5][9]

| Incompatible Materials | Water, strong oxidizing agents, strong bases, amines.[5][7][9] | |

Emergency Procedures and First Aid
Immediate and appropriate action is vital in case of accidental exposure or release.

Accidental Release Measures
In the event of a spill, follow a structured response protocol to ensure safety and containment.
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Spill Detected

Evacuate Personnel
to Safe Areas

Ensure Adequate
Ventilation

Wear Full PPE
(incl. respirator)

Contain Spill
(Prevent entry into drains)

Clean-up Procedure

Sweep up and shovel.
Avoid creating dust.

Place in suitable, closed,
labeled containers for disposal.

Decontaminate Area
and Equipment

Click to download full resolution via product page

Caption: Step-by-step protocol for responding to an accidental spill.

First Aid Protocols
Immediate medical attention is required for all routes of exposure.[7] Show the Safety Data

Sheet to the attending physician.[5]

Table 5: First Aid Measures

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/product/b1212957?utm_src=pdf-body-img
https://www.fishersci.com/store/msds?partNumber=AC125730250&productDescription=4-METHOXYBENZENESULFONYL+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/4-methoxybenzenesulfonyl-chloride.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1212957?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route First Aid Protocol Source(s)

Inhalation

Move the person to fresh
air. If not breathing, give
artificial respiration.
Consult a physician
immediately.

[5][7][8][10]

Skin Contact

Immediately take off all

contaminated clothing. Rinse

skin with plenty of

water/shower for at least 15

minutes. Consult a physician

immediately.

[5][7][8][10]

Eye Contact

Rinse cautiously and

thoroughly with plenty of water

for at least 15 minutes, also

under the eyelids. Remove

contact lenses, if present and

easy to do. Continue rinsing.

Consult a physician

immediately.

[5][7][8][10]

| Ingestion | Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to

an unconscious person. Consult a physician immediately. |[5][7][8][10] |

Stability and Reactivity
The compound is stable under recommended storage conditions but can react hazardously

with certain substances.[5]
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Conditions to Avoid Incompatible Materials

Hazardous Decomposition Products
(Under Fire Conditions)

4-Methoxybenzenesulfonyl
Chloride

Moisture / Water

Avoid

Heat / Ignition Sources

Avoid

Strong Bases

Incompatible with

Strong Oxidizing Agents

Incompatible with

Amines

Incompatible with

Carbon Oxides (CO, CO₂)

Leads to

Sulphur Oxides

Leads to

Hydrogen Chloride Gas

Leads to

Click to download full resolution via product page

Caption: Chemical stability and reactivity relationships.

Toxicological and Transportation Information
Toxicological Profile
There is limited quantitative toxicological data available for this specific compound in the

provided safety data sheets. The primary health risk is its corrosive nature.

Table 6: Toxicological Information Summary
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Effect Finding Source(s)

Acute Toxicity No data available [5][7][10]

Skin Corrosion/Irritation Causes severe skin burns [4][5][10]

Serious Eye Damage/Irritation Causes serious eye damage [4][5][10]

Carcinogenicity

No component is identified as

a probable, possible, or

confirmed human carcinogen

by IARC at levels ≥ 0.1%.

[5]

| Primary Health Effect | Product is a corrosive material. Ingestion causes severe swelling,

damage to delicate tissue, and danger of perforation. |[7] |

Transportation Information
This material is regulated as a hazardous substance for transport.

Table 7: Transportation Details

Regulation UN Number
Proper
Shipping
Name

Hazard Class Packing Group

ADR/RID,

IMDG, IATA
3261

CORROSIVE
SOLID,
ACIDIC,
ORGANIC,
N.O.S. (4-
Methoxybenze
nesulfonyl
chloride)

8 II

Source(s):[5][8][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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